Cas no 2375270-17-8 (Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate
• CAS No: 2375270-17-8
• MF: C₁₂H₂₁FN₄O₂
• MW: 272.319145917892
• CID: 5798393
• PubChem ID: 145867130
• Update Time: 2025-10-23

Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7460717
• 2375270-17-8
• Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H21FN4O2/c1-12(2,3)19-11(18)17-6-4-9(5-7-17)10(13)8-15-16-14/h9-10H,4-8H2,1-3H3
• InChI Key： LXPCHUYRSQTBPB-UHFFFAOYSA-N
• SMILES： FC(CN=[N+]=[N-])C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 272.16485409g/mol
• Monoisotopic Mass: 272.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.9Ų

Additional information on Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate

Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate, also known by its CAS number 2375270-17-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a versatile scaffold in organic synthesis. The presence of the tert-butyl group, an azido substituent, and a fluoroethyl chain introduces unique electronic and steric properties to the molecule, making it an intriguing subject for research.

The structure of this compound comprises a piperidine ring with a carboxylic acid derivative at the 1-position, specifically a tert-butyl ester. The 4-position of the piperidine ring is substituted with a fluoroethyl group that contains an azide (-N₃) moiety. This combination of functional groups makes the compound highly reactive and amenable to various transformations. Recent studies have highlighted its utility in click chemistry reactions, where the azide group can undergo cycloaddition reactions with alkyne or alkene partners to form stable heterocyclic structures.

One of the most notable applications of Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate lies in its role as an intermediate in drug discovery. The piperidine backbone is commonly found in numerous bioactive compounds, including antidepressants, antipsychotics, and analgesics. The azide group adds another layer of functionality, enabling the incorporation of diverse pharmacophores into drug candidates. For instance, researchers have utilized this compound to synthesize bioisosteres of existing drugs, enhancing their potency and selectivity.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The azide group can be converted into an amine or other nitrogen-containing functionalities through reduction or Staudinger-type reactions. These transformations are valuable in the synthesis of polymers, catalysts, and other advanced materials. Recent advancements in sustainable chemistry have also explored the use of this compound in bio-based polymer synthesis, leveraging its nitrogen-rich structure for cross-linking applications.

The synthesis of Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate typically involves multi-step processes that highlight modern organic synthetic techniques. Key steps often include nucleophilic substitutions, coupling reactions, and selective protection/deprotection strategies. For example, the introduction of the azide group can be achieved via nucleophilic substitution using sodium azide (NaN₃) under appropriate conditions. Similarly, the tert-butyl ester can be installed through standard esterification protocols.

Recent research has also focused on understanding the stereochemical outcomes of reactions involving this compound. The presence of chiral centers in the piperidine ring and the fluoroethyl substituent introduces stereochemical complexity. Studies have demonstrated that careful control over reaction conditions can lead to high enantioselectivity in certain transformations, opening new avenues for asymmetric synthesis.

In terms of physical properties, this compound exhibits a melting point range typical for organic esters and has been characterized using techniques such as NMR spectroscopy and mass spectrometry. Its solubility profile makes it suitable for use in both organic and aqueous reaction media, depending on the specific application.

The environmental impact of this compound has also come under scrutiny as part of broader efforts to promote green chemistry practices. Researchers are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainability goals. Preliminary studies suggest that it undergoes microbial degradation under anaerobic conditions, though further work is needed to fully understand its environmental fate.

In conclusion, Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate stands out as a versatile building block with wide-ranging applications across multiple disciplines. Its unique combination of functional groups positions it as an important tool in contemporary organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing both scientific knowledge and practical applications is likely to grow.